Cas no 2138347-40-5 (Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-, chloromethyl ester)
Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-, chloromethyl ester
- chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-phenylpropanoate
- EN300-386693
- 2138347-40-5
-
- Inchi: 1S/C17H24ClNO4/c1-16(2,3)23-15(21)19-13(12-9-7-6-8-10-12)17(4,5)14(20)22-11-18/h6-10,13H,11H2,1-5H3,(H,19,21)
- InChI Key: GMCNRCYBEWWHJG-UHFFFAOYSA-N
- SMILES: C1(C(NC(OC(C)(C)C)=O)C(C)(C)C(OCCl)=O)=CC=CC=C1
Computed Properties
- Exact Mass: 341.1393859g/mol
- Monoisotopic Mass: 341.1393859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- Density: 1.143±0.06 g/cm3(Predicted)
- Boiling Point: 449.3±40.0 °C(Predicted)
- pka: 11.30±0.46(Predicted)
Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-, chloromethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-386693-0.05g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-phenylpropanoate |
2138347-40-5 | 95% | 0.05g |
$948.0 | 2024-06-05 | |
| Enamine | EN300-386693-0.1g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-phenylpropanoate |
2138347-40-5 | 95% | 0.1g |
$993.0 | 2024-06-05 | |
| Enamine | EN300-386693-0.25g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-phenylpropanoate |
2138347-40-5 | 95% | 0.25g |
$1038.0 | 2024-06-05 | |
| Enamine | EN300-386693-0.5g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-phenylpropanoate |
2138347-40-5 | 95% | 0.5g |
$1084.0 | 2024-06-05 | |
| Enamine | EN300-386693-1.0g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-phenylpropanoate |
2138347-40-5 | 95% | 1.0g |
$1129.0 | 2024-06-05 | |
| Enamine | EN300-386693-2.5g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-phenylpropanoate |
2138347-40-5 | 95% | 2.5g |
$2211.0 | 2024-06-05 | |
| Enamine | EN300-386693-5.0g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-phenylpropanoate |
2138347-40-5 | 95% | 5.0g |
$3273.0 | 2024-06-05 | |
| Enamine | EN300-386693-10.0g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-phenylpropanoate |
2138347-40-5 | 95% | 10.0g |
$4852.0 | 2024-06-05 |
Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-, chloromethyl ester Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-, chloromethyl ester
Comprehensive Overview of Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-, chloromethyl ester (CAS No. 2138347-40-5)
The compound Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-, chloromethyl ester (CAS No. 2138347-40-5) is a specialized chemical entity with significant relevance in pharmaceutical and organic synthesis. Its complex structure, featuring a chloromethyl ester group and a tert-butoxycarbonyl (Boc)-protected amine, makes it a valuable intermediate for constructing peptide-like frameworks and other bioactive molecules. Researchers and industries are increasingly exploring its applications due to its unique reactivity and compatibility with modern synthetic methodologies.
In recent years, the demand for Boc-protected intermediates like this compound has surged, driven by advancements in drug discovery and bioconjugation techniques. The chloromethyl ester moiety, in particular, offers versatile functionalization opportunities, enabling the creation of covalent inhibitors, prodrugs, and polymer conjugates. This aligns with the growing interest in targeted drug delivery systems and precision medicine, topics frequently searched in scientific databases and AI-driven platforms.
From a synthetic perspective, the compound’s α,α-dimethyl substitution enhances steric stability, reducing unwanted side reactions during multi-step syntheses. This property is critical for high-yield industrial processes, a recurring concern in green chemistry discussions. Environmental sustainability is a hot topic among researchers, and optimizing reactions with such intermediates can minimize waste and energy consumption—key goals in sustainable chemical manufacturing.
The CAS No. 2138347-40-5 is often queried alongside terms like "Boc-amino acid derivatives" and "chloromethyl ester applications," reflecting its niche yet expanding utility. Analytical techniques such as HPLC and NMR are essential for characterizing this compound, ensuring purity for sensitive applications like biopharmaceutical formulation. These methodologies are frequently discussed in forums and publications, highlighting the intersection of analytical science and synthetic chemistry.
Furthermore, the compound’s role in peptide mimetics design is noteworthy. With the rise of peptide-based therapeutics for metabolic and oncological diseases, intermediates like this enable the incorporation of non-natural amino acids, improving metabolic stability and bioavailability. This addresses a common search query: "How to modify peptides for better drug properties?"—a testament to its practical relevance.
In summary, Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-, chloromethyl ester represents a fusion of structural ingenuity and functional versatility. Its alignment with trending scientific inquiries—from green synthesis to drug delivery—ensures its continued prominence in cutting-edge research. As innovation in organic chemistry accelerates, this compound is poised to remain a key player in addressing complex synthetic challenges.
2138347-40-5 (Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-, chloromethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)